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Compound of Interest

Compound Name: tert-Butylphosphonic dichloride
CAS No.: 4707-95-3
Cat. No.: B1585653
Get Quote
. J

Executive Safety Summary

tert-Butylphosphonic dichloride (CAS: 4707-95-3) is a high-value organophosphorus
intermediate used primarily in the synthesis of phosphonates and as a ligand precursor in
catalysis (e.g., Suzuki-Miyaura, Sonogashira).

While indispensable in drug development, it presents a dual-threat hazard profile: it is both
corrosive (Category 1B) and water-reactive. The primary danger lies not just in contact, but in
its violent hydrolysis mechanism, which releases exothermic heat and hydrochloric acid (HCI)
gas upon exposure to atmospheric moisture.

Critical Distinction: Do not confuse this compound with tert-Butyldichlorophosphine (CAS:
25979-07-1). While structurally related, the phosphonic dichloride (P=0) is a solid with a higher
melting point (~123°C), whereas the phosphine is a lower-melting solid/liquid (mp ~52°C) with
distinct reactivity profiles.

Key Physicochemical Data
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Property Value Note
CAS Number 4707-95-3 Verify against container label.
) Solid (White to crystalline )
Physical State Hygroscopic.
powder)
] ] Significantly higher than
Melting Point 121-123°C

phosphine analogs.

Sublimation may occur under

Boiling Point 110 °C (at 25 mmHg) )
high vacuum.
o Skin Corr.[1][2][3] 1B; Eye Causes irreversible tissue
GHS Classification
Dam. 1 damage.
Reactivity Water Reactive (Violent) Liberates HCI gas.[4]

Hazard Mechanism: The Hydrolysis Cascade

To handle this chemical safely, you must understand why it is dangerous. The phosphorus-
chlorine bonds are highly electrophilic. Upon contact with water (nucleophile), the compound
undergoes rapid hydrolysis.

The Chemical Threat Pathway

o Immediate Hydrolysis: The P-Cl bonds are attacked by water.

e Gas Evolution: This releases 2 equivalents of Hydrogen Chloride (HCI) gas for every mole of
reagent.

o Acid Generation: The residue is tert-butylphosphonic acid, a strong organic acid that
persists.

Visualization: Hydrolysis & Decomposition Pathway
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Figure 1: The hydrolysis mechanism showing the generation of corrosive HCI gas and
phosphonic acid upon moisture contact.

Engineering Controls & Handling Protocols
Storage Strategy

o Atmosphere: Store strictly under an inert atmosphere (Argon or Nitrogen). Argon is preferred
due to its higher density, providing a better "blanket" over the solid.

o Container: Use glass or Teflon (PTFE) containers. Avoid metals that may corrode upon
incidental HCI generation.

» Desiccation: Store in a desiccator or glovebox. Tape seals with Parafilm or electrical tape are
insufficient for long-term storage; use grease-sealed ground glass joints or Schlenk flasks.

Transfer Protocol (Solid Handling)

Objective: Transfer reagent to a reaction vessel without moisture ingress.
e Glovebox Method (Recommended):
o Weigh the solid inside an Argon-filled glovebox.
o Transfer to a dry, septum-capped vial or Schlenk flask before bringing it out.

e Schlenk Line Method (Alternative):
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o If a glovebox is unavailable, use a "solid addition funnel" (powder funnel) under a positive
pressure of Nitrogen.

o Do not use a spatula in open air. The powder will fume (HCI generation) and become
sticky/degraded within seconds of exposure to humid lab air.

Reaction Setup

e Solvent Choice: Use anhydrous solvents (DCM, THF, Toluene). Ensure water content is <50
ppm (Karl Fischer titration recommended).

e Venting: Reactions must be vented through a scrubber (e.g., a base trap containing aqueous
NaOH) if the reaction stoichiometry releases HCI, or if the reagent is used in excess.

Emergency Response & Quenching

The "Don't Just Add Water" Rule: Never quench a reaction mixture containing tert-
Butylphosphonic dichloride by pouring it directly into water. The rapid gas evolution can
cause the vessel to erupt or shatter.

Protocol: Controlled Quenching

Use this self-validating workflow to safely neutralize excess reagent.

 Dilution: Dilute the reaction mixture with an inert organic solvent (e.g., DCM or Toluene) to
act as a heat sink.

e Cooling: Cool the vessel to 0°C or -10°C.
e Neutralization:
o Add a stoichiometric excess of a weak base (e.g., Sodium Bicarbonate solution) dropwise.

o Observation Check: Watch for bubbling (CO2 evolution). If bubbling is vigorous, stop and
wait.

o Endpoint: Continue until bubbling ceases.
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Visualization: Safe Quenching Workflow
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Figure 2: Decision tree for safely quenching reactions involving phosphonic dichlorides.

First Aid Measures

+ Eye Contact: Immediate irrigation is critical.[5][6] Rinse for 15+ minutes. Do not wait for an
ambulance to start rinsing.

¢ Skin Contact: Brush off loose powder before applying water. Adding water to powder on the
skin creates concentrated acid and heat. Once powder is removed, wash with soap and
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water.

¢ Inhalation: Move to fresh air immediately. The HCI gas can cause pulmonary edema (fluid in
lungs), which may be delayed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [tert-Butylphosphonic Dichloride: A Technical Safety &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585653/docs#tert-butylphosphonic-dichloride-a-
technical-safety-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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